
Application Notes and Protocols for N,N,N',N'-
Tetramethylmethanediamine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
N,N,N',N'-

Tetramethylmethanediamine

Cat. No.: B1346908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and application of

N,N,N',N'-Tetramethylmethanediamine (TMMDA), a versatile reagent in organic synthesis.

Chemical and Physical Properties
N,N,N',N'-Tetramethylmethanediamine, also known as bis(dimethylamino)methane, is a

colorless, highly flammable liquid with a pungent odor.[1] It is a crucial reagent, often serving as

a precursor to the highly reactive Mannich intermediate, the N,N-

dimethyl(methylene)ammonium ion.[2][3]

Table 1: Physical and Chemical Properties of N,N,N',N'-Tetramethylmethanediamine
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Property Value Reference

CAS Number 51-80-9 [2][4]

Molecular Formula C5H14N2 [4][5]

Molecular Weight 102.18 g/mol [5]

Boiling Point 85 °C (185 °F)

Flash Point -1 °C (30.2 °F)

Density 0.749 g/cm³

Solubility

Highly soluble in polar solvents

like water, alcohols, and

acetone.[1]

[1]

Safe Handling and Storage Procedures
2.1 Personal Protective Equipment (PPE)

Due to its hazardous nature, appropriate PPE must be worn at all times when handling

TMMDA.

Table 2: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

goggles. A face shield may be necessary for

splash hazards.

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat or chemical-resistant

apron should be worn.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If inhalation risk is high, a

NIOSH-approved respirator with an organic

vapor cartridge is required.
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2.2 Handling Procedures

Ventilation: Always handle N,N,N',N'-Tetramethylmethanediamine in a well-ventilated area,

preferably within a chemical fume hood to minimize inhalation of vapors.[4]

Ignition Sources: This compound is highly flammable. Keep it away from heat, sparks, open

flames, and other ignition sources.[4][6] No smoking in the handling area.[4][6]

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure all

containers and equipment are properly grounded.[6]

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

acid chlorides, and carbon dioxide.[2] TMMDA may react vigorously with oxidizing agents

and neutralizes acids in exothermic reactions.[5]

Personal Hygiene: Do not eat, drink, or smoke in areas where TMMDA is handled. Wash

hands thoroughly after handling.[6]

2.3 Storage Procedures

Container: Store in a tightly closed, original container in a cool, dry, and well-ventilated place.

[6]

Storage Area: Designate a "Flammables" area for storage, away from heat and ignition

sources.[4]

Incompatibles: Store separately from incompatible materials as listed above.[2]

Emergency Procedures
Table 3: First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2][4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2][4]

Eye Contact

Immediately rinse eyes with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[2][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][4]

3.1 Accidental Release Measures

Small Spills: Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal

binder).[4] Collect the absorbed material into a suitable, closed container for disposal.

Large Spills: Evacuate the area. Remove all ignition sources.[6] Contain the spill using dikes

or absorbents to prevent it from entering sewers or waterways.[6] Use non-sparking tools for

cleanup.[6]

3.2 Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Experimental Protocols
N,N,N',N'-Tetramethylmethanediamine is a key reagent in various organic reactions, most

notably the Mannich reaction and as a source for dimethylaminomethylation.

4.1 Protocol for the Synthesis of N,N,N',N'-Tetramethylmethanediamine

This protocol describes a common laboratory-scale synthesis.[3][6]

Materials:

Aqueous 30% formaldehyde (1.0 mol)

40% aqueous solution of dimethylamine (2.0 mol)

Solid potassium hydroxide

500-mL round-bottomed flask with a magnetic stirrer and dropping funnel

Ice bath

Separatory funnel

Distillation apparatus

Procedure:

Charge the 500-mL round-bottomed flask with 100 g (1.0 mol) of aqueous 30%

formaldehyde.[3]

Cool the flask in an ice bath and begin stirring.[3]

Slowly add 225 g (2.0 mol) of a 40% aqueous solution of dimethylamine dropwise to the

cooled formaldehyde solution.[3]
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After the addition is complete, allow the resulting solution to stand at room temperature

overnight.[3][6]

Saturate the aqueous solution with solid potassium hydroxide to facilitate the separation of

the product.[3][6] Two distinct layers will form.[3][6]

Separate the upper organic layer using a separatory funnel.[3][6]

Dry the organic layer over potassium hydroxide pellets.[3]

Purify the product by distillation at atmospheric pressure to yield N,N,N',N'-
Tetramethylmethanediamine.[3]

4.2 Protocol for Dimethylaminomethylation of an Active Methylene Compound (General

Procedure)

This protocol outlines the in-situ generation of the Mannich intermediate from TMMDA for

subsequent reaction.[3][6]

Materials:

N,N,N',N'-Tetramethylmethanediamine

Active methylene compound (e.g., a ketone, ester, or nitrile with an α-hydrogen)

Acid catalyst (e.g., Trifluoroacetic Acid (TFA) or a mixture of Phosphoric Acid in Acetic

Acid)[3]

Appropriate reaction solvent (e.g., Acetonitrile, Dichloromethane)

Reaction vessel with a magnetic stirrer and inert atmosphere capabilities (e.g., nitrogen or

argon)

Procedure:

In the reaction vessel under an inert atmosphere, dissolve the active methylene compound

in the chosen solvent.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://www.benchchem.com/product/b1346908?utm_src=pdf-body
https://www.benchchem.com/product/b1346908?utm_src=pdf-body
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N_N_N_-Tetramethylmethanediamine
https://www.benchchem.com/product/b1346908?utm_src=pdf-body
https://www.chemicalbook.com/article/n-n-n-n-tetramethylethylenediamine-synthesis-application-and-precautions.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the acid catalyst to the solution.

Slowly add N,N,N',N'-Tetramethylmethanediamine to the reaction mixture. The

elimination of dimethylamine will generate the N,N-dimethyl(methylene)ammonium salt in

situ.[3]

Stir the reaction mixture at the appropriate temperature (this may range from room

temperature to reflux, depending on the substrate) and monitor the reaction progress by a

suitable analytical technique (e.g., TLC, GC-MS, or NMR).

Upon completion, perform an aqueous workup to quench the reaction and remove the

catalyst and byproducts. The specific workup procedure will depend on the nature of the

product.

Purify the crude product by an appropriate method, such as column chromatography,

distillation, or recrystallization.

Signaling Pathways and Workflow Diagrams
The following diagram illustrates the logical workflow for the safe handling and storage of

N,N,N',N'-Tetramethylmethanediamine.
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Safe Handling and Storage Workflow for N,N,N',N'-Tetramethylmethanediamine

Start: Obtain TMMDA

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Handle in a Well-Ventilated Area
(Chemical Fume Hood)

Keep Away from Ignition Sources
(Heat, Sparks, Flames) Ensure Proper Grounding of Equipment

Store in Tightly Closed Container
in a Cool, Dry, Ventilated Area

After Use Accidental Spill

Store Away from Incompatible Materials
(Acids, Oxidizers)

Dispose of Waste According to
Institutional and Local Regulations

For Disposal

End of Procedure

Properly Stored

Small Spill:
Absorb with Inert Material

If Minor

Large Spill:
Evacuate, Contain, and use

Non-Sparking Tools for Cleanup

If Major

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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